BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC nomenclature and synonyms for 2-
Methyl-1,4-hexadiene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1,4-hexadiene

Cat. No.: B072399

An In-depth Technical Guide to 2-Methyl-1,4-
hexadiene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-1,4-hexadiene, a non-conjugated diene, is a valuable building block in organic
synthesis. Its chemical structure, featuring two double bonds separated by a methylene group,
allows for a variety of chemical transformations, making it a versatile precursor in the synthesis
of more complex molecules. This guide provides a comprehensive overview of its
nomenclature, physical and chemical properties, synthesis, and reactivity, tailored for
professionals in research and drug development.

Nomenclature and Synonyms

The systematic IUPAC name for this compound is 2-methylhexa-1,4-diene.[1] It is crucial to
distinguish it from its isomers, such as 2-methyl-1,5-hexadiene and 2-methyl-2,4-hexadiene, as
their properties and reactivity profiles differ.

Common synonyms and identifiers for 2-methyl-1,4-hexadiene include:

« CAS Number: 1119-14-8[1][2][3]
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e 1 4-Hexadiene, 2-methyl-[3][4]
e DTXSID30920606[1]

o RefChem:1063828[1]

e DTXCID001349512[1]

e SCHEMBL736047[1]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-methyl-1,4-hexadiene is
presented in the table below. It is important to note that experimentally determined values for
some properties of this specific isomer are not readily available in the literature; therefore,
some data for a closely related isomer, 2-methyl-1,5-hexadiene, are included for reference, and
this is clearly indicated.

Property Value Source
Molecular Formula C7Ha12 [1112]
Molecular Weight 96.17 g/mol [11[2]

. _ 87 °C at 760 mmHg (for 2-
Boiling Point . [5]
methyl-1,5-hexadiene)

) 0.717 g/mL (for 2-methyl-1,5-
Density ) [5]
hexadiene)

] n20/D 1.417 (lit.) (for 2-methyl-
Refractive Index ) [5]
1,5-hexadiene)

CAS Number 1119-14-8 [1]121[3]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 2-methyl-1,4-
hexadiene.
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Mass Spectrometry

The mass spectrum of 2-methyl-1,4-hexadiene provides valuable information about its
molecular weight and fragmentation pattern. The NIST WebBook provides a digitized mass
spectrum (electron ionization) for this compound.[4]

Synthesis of 2-Methyl-1,4-hexadiene

A plausible and efficient method for the synthesis of 2-methyl-1,4-hexadiene is through the
Prins reaction. This reaction involves the acid-catalyzed condensation of an alkene with an
aldehyde.

Proposed Synthesis via Prins Reaction

A potential synthetic route involves the reaction of isobutylene (2-methylpropene) with propanal
in the presence of an acid catalyst. The proposed logical workflow for this synthesis is outlined
below.

Reactants

[ Isobutylene
[ Propanal

Reaction Conditions

Acid Catalyst
(e.g., H2S04)

+ Propanal, H*

Intermediate Product

f plFE— ]
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Caption: Proposed Prins reaction workflow for the synthesis of 2-Methyl-1,4-hexadiene.

Experimental Protocol: General Prins Reaction

While a specific protocol for the synthesis of 2-methyl-1,4-hexadiene via the Prins reaction is
not readily available, a general procedure can be adapted.

Materials:

Isobutylene (2-methylpropene)

Propanal

Anhydrous acid catalyst (e.g., sulfuric acid, Lewis acid)

Anhydrous, non-polar solvent (e.g., hexane, dichloromethane)

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:

e Set up a flame-dried round-bottom flask equipped with a magnetic stirrer, a condenser, and a
dropping funnel under an inert atmosphere.

 Dissolve isobutylene in the anhydrous solvent and cool the mixture in an ice bath.
e Add the acid catalyst to the cooled solution while stirring.

e Slowly add a solution of propanal in the anhydrous solvent to the reaction mixture via the
dropping funnel.

» After the addition is complete, allow the reaction to stir at room temperature and monitor its
progress using a suitable analytical technique (e.g., TLC or GC).

e Upon completion, quench the reaction by adding a saturated agueous solution of sodium
bicarbonate.
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» Separate the organic layer, wash it with brine, and dry it over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate).

* Remove the solvent under reduced pressure.

» Purify the crude product by distillation to obtain 2-methyl-1,4-hexadiene.

Reactivity and Potential Signaling Pathways

As a diene, 2-methyl-1,4-hexadiene undergoes typical alkene reactions such as addition and
cycloaddition. The presence of two double bonds allows for selective transformations.

Electrophilic Addition

The double bonds in 2-methyl-1,4-hexadiene can undergo electrophilic addition with reagents
like hydrogen halides (HX) and halogens (Xz2). The regioselectivity of these reactions is
governed by Markovnikov's rule, where the electrophile adds to the carbon atom of the double
bond that has the greater number of hydrogen atoms, leading to the formation of the more
stable carbocation intermediate.

Starting Material

~N |7 H* Intermediate Products

Major Product
(Markovnikov Addition)

+Br-

[ 2-Methyl-1,4-hexadiene

-
JT +h+ L More Stable Carbocation
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Caption: Logical relationship in the electrophilic addition to 2-Methyl-1,4-hexadiene.
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Hydrogenation

The double bonds of 2-methyl-1,4-hexadiene can be reduced to single bonds through
catalytic hydrogenation. This reaction typically employs a metal catalyst such as palladium,
platinum, or nickel. The reaction can proceed in a stepwise manner, allowing for the potential to
selectively hydrogenate one of the double bonds.

Experimental Workflow: Catalytic Hydrogenation

The following workflow outlines the general procedure for the catalytic hydrogenation of 2-
methyl-1,4-hexadiene.
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Dissolve 2-Methyl-1,4-hexadiene
in a suitable solvent (e.g., ethanol)

'

Add a catalytic amount of
Pd/C or PtO2

'

Place the reaction mixture
under an atmosphere of hydrogen gas

'

Stir vigorously at room temperature
and atmospheric pressure

'

Monitor the reaction progress
by GC or NMR

'

Filter the reaction mixture
through Celite to remove the catalyst

'

Evaporate the solvent
under reduced pressure

'

Obtain the hydrogenated product
(2-Methylhexane)
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Caption: Experimental workflow for the catalytic hydrogenation of 2-Methyl-1,4-hexadiene.
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Conclusion

2-Methyl-1,4-hexadiene is a versatile chemical intermediate with significant potential in
organic synthesis. A thorough understanding of its properties, synthesis, and reactivity is crucial
for its effective application in research and development, particularly in the pharmaceutical
industry. The information and protocols provided in this guide serve as a valuable resource for
scientists and researchers working with this compound. Further investigation into its specific
reaction kinetics and the development of stereoselective transformations will undoubtedly
expand its utility in the creation of novel and complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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